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Introduction

Transmission Electron Microscopy (TEM) is a powerful, high-resolution imaging technique
indispensable for the morphological characterization of carbon black aggregates. The
nanostructure of carbon black, including the size and shape of its primary particles and
aggregates, significantly influences the performance characteristics of materials in which it is
incorporated, such as rubbers, plastics, and coatings.[1][2] This document provides detailed
application notes and standardized protocols for the analysis of carbon black aggregates
using TEM, with a focus on providing reproducible and quantifiable data.

The primary objectives of TEM analysis of carbon black are to determine key morphological
parameters, including:

o Primary Particle Size: The fundamental building blocks of carbon black aggregates.

e Aggregate Size and Shape: The morphology of the fused primary particles, which dictates
the "structure" of the carbon black.[1]

o Aggregate Size Distribution: The statistical distribution of aggregate sizes within a sample.
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These parameters are critical for predicting and controlling the end-use properties of materials,
such as reinforcement, viscosity, and dispersibility.[1][2] The standard test method for this
analysis is ASTM D3849, "Standard Test Method for Carbon Black—Morphological
Characterization of Carbon Black Using Electron Microscopy."[2][3][4]

Experimental Protocols
TEM Sample Preparation: Drop-Casting Method

Proper sample preparation is critical to obtain high-quality TEM images that are representative
of the bulk material. The goal is to achieve a well-dispersed sample on the TEM grid, where
individual aggregates are visible and not overlapping.

Materials:

e Carbon black sample

e Solvent (e.g., ethanol, methanol, or chloroform)

e Glass vial

¢ Ultrasonicator (bath or probe)

» Pipette or micropipette

o TEM grids (e.g., copper grids with a thin carbon support film)
« Filter paper

Protocol:

o Dispersion Preparation:

o Weigh a small amount of the carbon black powder (typically 1-5 mg) and place it into a
clean glass vial.

o Add 5-10 mL of the chosen solvent to the vial. Ethanol and methanol are common choices
due to their volatility. Chloroform can also be used for better dispersion of some carbon
black grades.
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o Tightly cap the vial.

o Ultrasonication:

o Place the vial in an ultrasonic bath or use a probe sonicator to disperse the carbon black
aggregates.

o Sonicate for 10-15 minutes. The goal is to break up agglomerates (loosely held groups of
aggregates) without fracturing the primary aggregates themselves. Over-sonication should
be avoided.

e Grid Preparation:
o Place a clean TEM grid, carbon-film side up, on a piece of filter paper.
e Drop-Casting:

o Immediately after ultrasonication, use a pipette to draw a small amount of the carbon
black dispersion.

o Carefully deposit a single drop (approximately 5-10 uL) onto the surface of the TEM grid.

o Allow the solvent to evaporate completely. This can be done at room temperature or in a
desiccator. The filter paper will help to wick away excess solvent.

e Drying and Storage:

o Ensure the grid is completely dry before loading it into the TEM.

o Store the prepared grids in a clean, dry grid box to prevent contamination.
TEM Imaging
Instrumentation and Operating Conditions:

o Transmission Electron Microscope: A standard TEM operating at an accelerating voltage of
80-200 kV is suitable for carbon black analysis.
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e Magnification: Images should be acquired at a range of magnifications to capture both the
overall aggregate morphology and the details of the primary particles. Typical magnifications
range from 20,000x to 200,000x.

e Image Acquisition: A sufficient number of images from different areas of the grid should be
captured to ensure a statistically representative analysis of the sample. It is recommended to
acquire at least 10-20 images.

e Image Format: Images should be saved in a high-quality, uncompressed format such as
TIFF for subsequent image analysis.

Data Presentation: Quantitative Analysis of Carbon
Black Grades

The following tables summarize typical morphological data obtained from TEM analysis for
common carbon black grades: N220, N330, and N550. These grades are widely used in the
rubber and plastics industries and exhibit distinct structural characteristics.[5][6]

Table 1: Primary Particle Size of Different Carbon Black Grades

Average Primary Particle

Carbon Black Grade Size (nm) Reference
N220 20 - 25 [7]
N330 28 - 36 [8]
N550 50 - 60 [7]

Table 2: Aggregate Morphology Parameters of Different Carbon Black Grades (lllustrative
Data)
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Parameter N220 N330 N550
Average Aggregate

15,000 - 25,000 20,000 - 35,000 30,000 - 50,000
Area (nmg2)
Average Aggregate

800 - 1,500 1,000 - 2,000 1,200 - 2,500
Perimeter (nm)
Average Feret's

) 150 - 250 180 - 300 200 - 350

Diameter (nm)
Average Circularity

0.3-0.5 0.4-0.6 0.5-0.7

(a.u.)

Note: The values in Table 2 are illustrative and can vary depending on the specific

manufacturing process and the analysis methodology. Circularity is a shape factor where a

value of 1.0 represents a perfect circle.

Image Analysis Protocol using ImageJ/Fiji

ImageJ (or its distribution, Fiji) is a powerful, open-source image processing program that can

be used to perform quantitative analysis of TEM micrographs of carbon black aggregates.

Protocol:

e Open Image:

o Launch ImageJ/Fiji.

o Go to File > Open... and select the TEM micrograph to be analyzed.

e Set Scale:

o Zoom into the scale bar on the TEM image.

o Select the "Straight Line" tool from the toolbar.

o Draw a line across the length of the scale bar.
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[e]

Go to Analyze > Set Scale....

o In the "Known distance" field, enter the length of the scale bar as indicated on the
micrograph.

o In the "Unit of length" field, enter the appropriate unit (e.g., "nm").

o Check the "Global" box to apply this scale to all subsequent images opened during the
session.

o Click "OK".

Image Pre-processing:

o Go to Process > Binary > Make Binary. This will convert the image to black and white,
which is necessary for particle analysis.

o Adjust the threshold if necessary using Image > Adjust > Threshold... to ensure that the
carbon black aggregates are clearly distinguished from the background.

Particle Analysis:
o Go to Analyze > Analyze Particles....

o Size (unit*2): Set a minimum and maximum size range to exclude noise and artifacts. This
may require some trial and error based on the image.

o Circularity: Set the circularity range (0.0 to 1.0) to filter particles based on their shape.
o Show: Select "Outlines" from the dropdown menu to visualize the analyzed particles.
o Display results: Ensure this box is checked.

o Exclude on edges: Check this box to exclude particles that are touching the edge of the
image.

o Summarize: Check this box to get a summary of the results.

o Click "OK".
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» Data Collection and Export:

o The "Results" window will display the measurements for each individual aggregate,
including Area, Perimeter, and Feret's Diameter.

o The "Summary" window will provide an overview of the total count, average size, and
other statistical data.

o The results can be saved as a .csv file for further analysis in other software by going to
File > Save As... in the "Results" window.

Visualizations
Experimental Workflow

The following diagram illustrates the complete workflow for the TEM analysis of carbon black
aggregates, from sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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